Cas no 59702-02-2 (Piperazinone, 4-butyl- (9CI))

• Product Name: Piperazinone, 4-butyl- (9CI)
• CAS No: 59702-02-2
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 950533
• PubChem ID: 13704284
• Update Time: 2025-04-19

Piperazinone, 4-butyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperazinone, 4-butyl- (9CI)
• 1-BUTYLPIPERAZIN-2-ONE
• 4-butylpiperazin-2-one
• AG-G-12958
• AGN-PC-00NN30
• CTK5B0333
• KB-241027
• Piperazinone, 4-butyl-
• SureCN9029619
• 59702-02-2
• SCHEMBL9029619
• DB-327248
• Piperazinone,4-butyl-(9ci)
• DTXSID90547171

• Inchi： 1S/C8H16N2O/c1-2-3-5-10-6-4-9-8(11)7-10/h2-7H2,1H3,(H,9,11)
• InChI Key： LCGVHAGARVWRLC-UHFFFAOYSA-N
• SMILES： O=C1CN(CCN1)CCCC

Computed Properties

• Exact Mass: 156.12638
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34